2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[5-amino-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-methylsulfanylpyrazol-1-yl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C24H26N6O4S/c1-5-14-6-9-16(10-7-14)26-19(31)13-30-21(25)20(24(28-30)35-4)23-27-22(29-34-23)15-8-11-17(32-2)18(12-15)33-3/h6-12H,5,13,25H2,1-4H3,(H,26,31)
• InChI Key: AHRUKZFKBPMYJS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C(=C(C(=N2)SC)C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC)N
• Molecular Formula: C24H26N6O4S
• Molecular Weight: 494.6 g/mol
• CAS No.: 1019098-94-2

Description

2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H26N6O4S and its molecular weight is 494.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis and characterization of novel coordination complexes derived from pyrazole-acetamide derivatives have been reported, with studies on their structural analysis and antioxidant activity. These compounds have shown significant antioxidant properties, suggesting their potential use in combating oxidative stress-related conditions (Chkirate et al., 2019).

Potential Biological Activities

• Computational and pharmacological evaluations of heterocyclic derivatives, including 1,3,4-oxadiazole and pyrazoles, have been conducted to assess their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This highlights the therapeutic potential of these compounds in various medical applications (Faheem, 2018).

Antimicrobial and Anticancer Agents

• Research into the synthesis of novel pyrazole derivatives, including those with oxa/thiadiazolyl and pyrazolyl moieties, as well as pyrazolo[4,3-d]-pyrimidine derivatives, has shown promising results as antimicrobial and anticancer agents. These studies suggest the potential use of these compounds in developing new treatments for infections and cancer (Hafez et al., 2016).

Antioxidant Activity

• The design and synthesis of new thiophene, thienopyrimidine, and thienothiadiazine derivatives of antipyrine have been explored for their potential antimicrobial activities, demonstrating the versatile applications of these compounds in addressing microbial resistance (Aly et al., 2011).

Chemical Reactivity and Binding Studies

• Detailed studies on the chemical reactivity and binding interactions of pyrazole-acetamide derivatives have provided insights into their potential applications in material science and pharmacology, highlighting the importance of understanding the molecular interactions for developing new compounds (Narayana et al., 2016).